3,4-dimethyl-N-[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]aniline

• IUPAC Name: 3,4-dimethyl-N-[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]aniline
• InChI: InChI=1S/C14H15N3O3/c1-9-4-5-12(8-10(9)2)15-7-6-13-14(17(18)19)11(3)16-20-13/h4-8,15H,1-3H3/b7-6+
• InChI Key: GVHSQNWGRYCHCZ-VOTSOKGWSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC=CC2=C(C(=NO2)C)[N+](=O)[O-])C
• Isomeric SMILES: CC1=C(C=C(C=C1)N/C=C/C2=C(C(=NO2)C)[N+](=O)[O-])C
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol

Description

The compound “3,4-dimethyl-N-[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]aniline” is an organic compound containing an aniline group, a nitro group, and an oxazole ring. Anilines are derivatives of ammonia in which one or more hydrogen atoms have been replaced by a phenyl group. The nitro group is a functional group that consists of two oxygen atoms and one nitrogen atom. Oxazole is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitro group, the oxazole ring, and the aniline group. Each of these groups can participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make the compound more explosive, while the presence of the aniline group could influence its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.